1,2-Oxazole-4-carbothioamide
Overview
Description
1,2-Oxazole-4-carbothioamide is a compound with the molecular formula C4H4N2OS and a molecular weight of 128.15 . It is a solid substance .
Synthesis Analysis
Oxazole derivatives, including this compound, have been synthesized using various methods. One such method involves the cyclodehydration of β-hydroxy amides using Deoxo-Fluor® . Another method involves a copper-catalyzed [3+2] annulation/olefination cascade between readily available iodonium–phosphonium hybrid ylides and amides .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring containing one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom .
Chemical Reactions Analysis
Oxazoles, including this compound, can be synthesized through various chemical reactions. One such reaction involves the cyclodehydration of β-hydroxy amides using Deoxo-Fluor® . The oxidative aromatization of oxazolines to the corresponding oxazoles is typically achieved using 1,8-diazabicyclo .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 128.15 .
Scientific Research Applications
Regulators of Immune Functions
Oxazole derivatives have been reported to have immunoregulatory properties. They can act as immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory compounds . These compounds have been tested in various models using resident cells from rodents and humans, cell lines, and experimental animal disease models corresponding to human clinical situations .
Antimicrobial Activity
Oxazole derivatives have shown significant antimicrobial activity. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Anticancer Activity
Oxazole derivatives have also been studied for their anticancer properties. They have shown promising results in inhibiting the growth of cancer cells .
Anti-inflammatory Activity
Oxazole derivatives have demonstrated anti-inflammatory activities. They can potentially be used in the treatment of inflammatory diseases .
Antidiabetic Activity
Some oxazole derivatives have shown antidiabetic activity, making them potential candidates for the development of new antidiabetic drugs .
Antiobesity Activity
Oxazole derivatives have also been studied for their antiobesity properties. They could potentially be used in the treatment of obesity .
Antioxidant Activity
Oxazole derivatives have demonstrated antioxidant activities. They can potentially be used in the treatment of diseases caused by oxidative stress .
Synthesis of New Chemical Entities
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities which drew the attention of researchers round the globe to synthesize various oxazole derivatives .
Mechanism of Action
Target of Action
It’s known that oxazole derivatives can bind with various enzymes and receptors in biological systems through numerous non-covalent interactions .
Mode of Action
It’s suggested that oxazole derivatives can interact with their targets, leading to changes in the biological system .
Biochemical Pathways
Oxazole derivatives have been associated with a wide range of biological actions, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic, and antioxidant properties .
Pharmacokinetics
It’s known that the pharmacokinetic characteristics of oxazole derivatives can vary .
Result of Action
It’s suggested that oxazole derivatives can have various therapeutic potentials .
Action Environment
It’s known that the biological activity of oxazole derivatives can be influenced by various factors .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,2-oxazole-4-carbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2OS/c5-4(8)3-1-6-7-2-3/h1-2H,(H2,5,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWYHFVWUAHLFNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NO1)C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50693007 | |
Record name | 1,2-Oxazole-4-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885274-81-7, 68251-67-2 | |
Record name | 4-Isoxazolecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885274-81-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Oxazole-4-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693007 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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